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Compound of Interest

Compound Name: 10-Methyl-9(10H)-acridone

CAS No.: 719-54-0

Cat. No.: B1207956

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 10-
Methyl-9(10H)-acridone, a key heterocyclic compound with applications in medicinal

chemistry and materials science. The following sections detail its nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) characteristics, offering a foundational

dataset for its identification, characterization, and utilization in further research and

development.

Spectroscopic Data Summary
The empirical formula for 10-Methyl-9(10H)-acridone is C₁₄H₁₁NO, with a molecular weight of

209.24 g/mol .[1][2][3][4][5][6] The following tables summarize the key spectroscopic data

obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry analyses.

Nuclear Magnetic Resonance (NMR) Data
¹H NMR (250 MHz, CDCl₃)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.20–7.30 Multiplet 8H Aromatic Protons

3.75 Singlet 3H N-CH₃

¹³C NMR (63 MHz, CDCl₃)[7]

Chemical Shift (δ) ppm Assignment

181.2 C=O (C9)

142.1–115.3 Aromatic Carbons

33.7 N-CH₃

Infrared (IR) Spectroscopy Data
IR (KBr pellet)[7]

Wavenumber (cm⁻¹) Assignment

1675 C=O Stretching

1600, 1480 Aromatic C=C Stretching

1365 C-N Stretching

2950 C-H Stretching (-CH₃)

Mass Spectrometry (MS) Data
Electron Ionization Mass Spectrometry (EI-MS)

m/z Interpretation

209 [M]⁺ (Molecular Ion)[1][7]

181 [M-CO]⁺[7]
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Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. Specific instrument parameters may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 10-Methyl-9(10H)-acridone is prepared by dissolving approximately 5-10 mg of

the compound in 0.5-0.7 mL of deuterated chloroform (CDCl₃). The solution is transferred to a

5 mm NMR tube. ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a

frequency of 250 MHz for protons and 63 MHz for carbon-13. Chemical shifts are reported in

parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00 ppm).

Infrared (IR) Spectroscopy

A small amount of 10-Methyl-9(10H)-acridone is finely ground with potassium bromide (KBr)

powder in a mortar and pestle. The mixture is then pressed into a thin, transparent pellet using

a hydraulic press. The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer, typically over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum is obtained using an electron ionization (EI) mass spectrometer. A small

sample of 10-Methyl-9(10H)-acridone is introduced into the ion source, where it is bombarded

with electrons at an energy of 70 eV. The resulting positively charged fragments are

accelerated and separated based on their mass-to-charge ratio (m/z).

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound like 10-Methyl-9(10H)-acridone.
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Sample Preparation

Spectroscopic Analysis

Data Processing & Interpretation

10-Methyl-9(10H)-acridone

Dissolution in Solvent (e.g., CDCl3 for NMR) Preparation of KBr Pellet (for IR)

Mass Spectrometry (EI-MS)NMR Spectroscopy (1H, 13C) IR Spectroscopy

Process NMR Spectra (FT, Phasing, Baseline Correction) Process IR Spectrum (Baseline Correction) Analyze Mass Spectrum

Structural Elucidation & Verification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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